Cas no 115549-15-0 (2,4,5-Trifluoro-3-nitrobenzoic acid)

• Product name: 2,4,5-Trifluoro-3-nitrobenzoic acid
• CAS No: 115549-15-0
• MF: C₇H₂NO₄F₃
• MW: 221.09028
• MDL: MFCD06658250
• CID: 63161
• PubChem ID: 22608625

2,4,5-Trifluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-3-nitrobenzoic acid
• 2,4,5-TRIFLUORO-3-NITROBENZOIC ACID,98%
• 2,4,5-Trifluoro-3-nitrobenzoicacid98.00%
• 2,4,5-Trifluoro-3-nitrobenzoicacid
• SCHEMBL2687218
• DTXSID20626882
• FT-0642810
• ZFJAWLRXFKLNKV-UHFFFAOYSA-N
• MFCD06658250
• 2,4,5-Trifluoro-3-nitro-benzoic acid
• AC-26060
• AKOS016004451
• 115549-15-0
• Benzoic acid, 2,4,5-trifluoro-3-nitro-
• DB-041274

• MDL： MFCD06658250
• Inchi： InChI=1S/C7H2F3NO4/c8-3-1-2(7(12)13)4(9)6(5(3)10)11(14)15/h1H,(H,12,13)
• InChI Key： ZFJAWLRXFKLNKV-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1F)F)[N+](=O)[O-])F)C(=O)O

Computed Properties

• Exact Mass: 220.99400
• Monoisotopic Mass: 220.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.749
• Melting Point: Not available
• Boiling Point: 355.878°C at 760 mmHg
• Flash Point: 169.029°C
• Refractive Index: 1.541
• PSA: 83.12000
• LogP: 2.23350
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4,5-Trifluoro-3-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,4,5-Trifluoro-3-nitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%